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morpholinophenyl)methanol

CAS No.: 759456-60-5

Cat. No.: B1290451

Get Quote

Abstract

This application note details a robust, scalable protocol for the synthesis of (5-Amino-2-
morpholinophenyl)methanol (CAS: 759456-60-5). This compound is a critical
pharmacophore in the development of kinase inhibitors (e.g., PI3K, mTOR pathways) and
serves as a versatile scaffold in fragment-based drug discovery. The protocol utilizes a three-
step convergent strategy: nucleophilic aromatic substitution (

), chemoselective carbonyl reduction, and catalytic hydrogenation. Emphasis is placed on
impurity control, specifically preventing the hydrogenolysis of the benzylic alcohol during nitro
reduction.

Retrosynthetic Analysis & Strategy

The synthesis is designed to maximize regioselectivity and yield using commercially available
2-Fluoro-5-nitrobenzaldehyde. The morpholine ring is introduced early via

to leverage the activating effect of the para-nitro group. The subsequent reductions are
sequenced to preserve the sensitive benzylic alcohol.
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Synthetic Pathway Diagram[1][2][3]
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Figure 1: Step-wise synthetic route avoiding hydrogenolysis.

Click to download full resolution via product page

Caption: Figure 1: Three-stage synthetic workflow. Colors indicate reaction stages: Activation

(Red), Functionalization (Yellow/Green), and

Experimental Protocol

Final Target (Blue).

Stage 1: Nucleophilic Aromatic Substitution ()

Obijective: Installation of the morpholine ring.

Rationale: The fluorine atom at the ortho position

is highly labile due to the electron-withdrawing effect of the para-nitro and ortho-formyl groups.

e Reagents:

[¢]

[¢]

Morpholine (1.2 equiv)

o

Potassium Carbonate (

) (1.5 equiv)

o

Acetonitrile (ACN) or DMF [10 volumes]

e Procedure:

2-Fluoro-5-nitrobenzaldehyde (1.0 equiv)[1]

o Charge a reaction vessel with 2-Fluoro-5-nitrobenzaldehyde and ACN.

o Add

followed by the dropwise addition of Morpholine.
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o Heat the mixture to 60°C for 4 hours. Monitor by TLC/HPLC (Disappearance of SM).

o Workup: Cool to room temperature (RT). Pour into ice-water (20 volumes). The product, 2-
Morpholino-5-nitrobenzaldehyde, typically precipitates as a yellow solid.

o Filter, wash with water, and dry in a vacuum oven at 45°C.

Stage 2: Chemoselective Carbonyl Reduction

Objective: Reduction of aldehyde to benzyl alcohol without affecting the nitro group. Rationale:
Sodium Borohydride (

) is selected for its high chemoselectivity toward aldehydes over nitro groups, unlike catalytic
hydrogenation which might reduce both simultaneously if not carefully controlled.

e Reagents:
o Intermediate 1 (2-Morpholino-5-nitrobenzaldehyde) (1.0 equiv)
o Sodium Borohydride (

) (0.5 equiv)

o Methanol (MeOH) or THF [10 volumes]

e Procedure:

[¢]

Dissolve Intermediate 1 in MeOH and cool to 0°C (ice bath).
o Add

portion-wise over 15 minutes to control hydrogen evolution.

o Stir at 0°C for 30 minutes, then warm to RT for 1 hour.
o Quench: Carefully add saturated

solution.

o Extraction: Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over
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, and concentrate in vacuo.

o Product:(2-Morpholino-5-nitrophenyl)methanol (Orange/Yellow solid). Used directly in the
next step.

Stage 3: Nitro Group Reduction

Objective: Reduction of nitro group to aniline.[2] Rationale: A mild catalytic hydrogenation is
used. Conditions must be controlled (low pressure, ambient temp) to prevent hydrogenolysis of
the benzylic C-O bond.

e Reagents:
o Intermediate 2 ((2-Morpholino-5-nitrophenyl)methanol) (1.0 equiv)
o 10% Palladium on Carbon (Pd/C) (10 wt% loading)
o Methanol or Ethanol [15 volumes]
o Hydrogen Gas (
) (Balloon pressure)
e Procedure:
o Dissolve Intermediate 2 in MeOH in a hydrogenation flask.

o Inert the vessel with Nitrogen (
).
o Add Pd/C catalyst carefully (keep wet to prevent ignition).
o Purge system with
(3 cycles).
o Stir vigorously under

balloon (1 atm) at RT for 4—6 hours.
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o Filtration: Filter through a Celite pad to remove catalyst. Wash pad with MeOH.

o Isolation: Concentrate the filtrate. The crude product can be recrystallized from

Ethanol/Heptane or purified via flash chromatography (DCM/MeOH) if necessary.

Analytical Data & Quality Contro

Parameter Specification Method
Appearance Off-white to pale brown solid Visual

Purity > 98.0% HPLC (254 nm)
MS (ESI+) [M+H]+ = 209.13 LC-MS

1H NMR Characteristic benzylic -CH2- DMSO-d6

(~4.5 ppm)

Key NMR Diagnostic Signals (DMSO-d6):

e 4.48 (d, 2H,
OH): Confirms alcohol integrity (no hydrogenolysis).
e 4.85 (s, 2H,

): Broad singlet, confirms nitro reduction.

e 2.80 & 3.70 (m, 8H, Morpholine): Characteristic morpholine pattern.

Troubleshooting & Critical Parameters

Hydrogenolysis Risk (Stage 3)

If the benzylic alcohol is lost (forming the methyl derivative), it indicates over-reduction.

¢ Solution: Stop the reaction immediately upon consumption of starting material.[3] Do not

heat. Alternatively, use Iron/Ammonium Chloride reduction (Fe,

, EtOH/H20, reflux) which is chemoselective and will not cleave the benzylic alcohol.
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Regioselectivity (Stage 1)

If using 2,4-difluoro-5-nitrobenzaldehyde or similar analogues, regioselectivity may vary.

 Validation: Confirm the substitution position using NOESY NMR. The morpholine protons
should show a correlation with the aromatic proton ortho to the aldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Application Note: High-Purity Synthesis of (5-Amino-2-
morpholinophenyl)methanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1290451/docs#application-note-high-purity-
synthesis-of-5-amino-2-morpholinophenyl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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